2-[2-[4-(Carboxymethyloxy)phenyl]ethylcarbamoyl]benzoic acid dihydrate

• CAS RN: 135423-22-2
• Molecular Formula: C18H21NO8
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 2-[2-[4-(carboxymethoxy)phenyl]ethylcarbamoyl]benzoic acid;dihydrate
• InChI: InChI=1S/C18H17NO6.2H2O/c20-16(21)11-25-13-7-5-12(6-8-13)9-10-19-17(22)14-3-1-2-4-15(14)18(23)24;;/h1-8H,9-11H2,(H,19,22)(H,20,21)(H,23,24);2*1H2
• InChI Key: ZOSKRZGETHMEPK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=CC=C(C=C2)OCC(=O)O)C(=O)O.O.O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: AM 49; AM-49; AM49

Description

AM-49 is an anti-asthmatic drug.

Scientific Research Applications

Synthesis and Functionalization

• Novel functional diacids like 5-(Carboxymethyl-carbamoyl)-pentanoic acid have been synthesized using various acids and anhydrides, providing a pathway for creating derivatives similar to the target compound (Zhang Zhi-qin, 2004).

Application in Sensor Technology

• Carboxylic acid-containing compounds have been employed in biosensor technology for the immobilization of biomolecules, indicating potential uses for the target compound in biosensor applications (S. Oh et al., 2008).

Quantum Chemical Studies

• Carboxylic acids, including benzoic acid derivatives, have been the subject of quantum chemical studies to understand their conformational stability and reactivity, relevant to the chemical properties of the target compound (P. Nagy et al., 1994).

Structural Studies and Material Science

• The structure of compounds like 4-(Antipyrin-4-yl­imino­methyl)­benzoic acid, which share similar structural features with the target compound, has been studied, contributing to the understanding of their potential in material science applications (Yu Zhang et al., 2002).

Pharmaceutical Metabolism

• The metabolism of compounds related to benzoic acid in pharmaceutical contexts has been explored, although this is outside the scope of the request due to the exclusion of drug-related information (Mette G. Hvenegaard et al., 2012).

Conformational Analysis

• The conformations of free carboxylic acids and their hydrates have been analyzed, providing insight into the structural behavior of similar compounds (P. Nagy et al., 2010).

Interfacial Layer Materials

• Carboxylic acid-functionalized compounds have been investigated as interfacial layer materials in electronic devices, suggesting potential applications for the target compound in electronics (Hyosung Choi et al., 2013).